Cas no 1805921-27-0 (3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine)

• Product Name: 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine
• CAS No: 1805921-27-0
• MF: C₇H₄Br₂F₂IN
• MW: 426.822639465332
• CID: 4809498
• Update Time: 2025-05-23

3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C7H4Br2F2IN/c8-2-5-4(9)1-3(6(10)11)7(12)13-5/h1,6H,2H2
• InChI Key： RVNBVTOVVRLHAO-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(CBr)=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine

3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine: A Comprehensive Overview

3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine is a highly specialized organic compound with the CAS number 1805921-27-0. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by the presence of multiple halogen substituents, including bromine and iodine atoms, as well as a difluoromethyl group. These substituents impart unique chemical and physical properties to the molecule, making it a subject of interest in various fields of research.

The synthesis of 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine involves a series of carefully designed reactions, often utilizing halogenation techniques and nucleophilic substitutions. Recent advancements in organometallic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of this compound in laboratory settings.

One of the most promising applications of 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine lies in its potential as a building block in medicinal chemistry. The presence of multiple halogen atoms makes it an ideal candidate for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent studies have explored its utility in designing inhibitors for kinases and other enzyme targets, which are critical in the development of novel therapeutic agents.

In addition to its role in drug discovery, this compound has also been investigated for its electronic properties. The halogen substituents influence the molecule's electron distribution, making it a potential candidate for applications in materials science, such as organic electronics and optoelectronics. Researchers have reported that 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine exhibits interesting photophysical properties, including strong fluorescence and high stability under UV irradiation.

The structural complexity of 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine poses challenges in terms of characterization and analysis. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are commonly employed to confirm its identity and purity. Recent developments in computational chemistry have also provided valuable insights into its molecular geometry and electronic structure, further aiding in its characterization.

From a safety standpoint, 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine must be handled with care due to its reactive nature. Proper handling procedures and personal protective equipment are essential to ensure safe working conditions. Despite these precautions, the compound's potential benefits in various scientific domains continue to drive interest in its research and development.

In conclusion, 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in modern chemical research. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.